Cas no 81600-07-9 (A'-Neo-30-norgammacerane,(17a,21b)-)

• Product Name: A'-Neo-30-norgammacerane,(17a,21b)-
• CAS No: 81600-07-9
• Molecular Formula: C₂₉H₅₀
• Molecular Weight: 398.707309246063
• CID: 708143
• PubChem ID: 14283211

A'-Neo-30-norgammacerane,(17a,21b)- Properties

Names and Identifiers

• A'-Neo-30-norgammacerane,(17a,21b)-
• 17ALPHA(H),21ALPHA(H)-30-NORHOPANE
• 17Α(H),21Α(H)-30-NORHOPANE
• 17α(H),21α(H)-30-Norhopane50µg
• 81600-07-9
• (3R,3Ar,5aR,5bR,7aS,11aS,11bR,13aR,13bS)-3-ethyl-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene

• InChIKey： XKJROQIFLGXWEY-SNHSLOKLSA-N
• Inchi： InChI=1S/C29H50/c1-8-20-12-17-26(4)21(20)13-18-28(6)23(26)10-11-24-27(5)16-9-15-25(2,3)22(27)14-19-29(24,28)7/h20-24H,8-19H2,1-7H3/t20-,21-,22+,23-,24-,26+,27+,28-,29-/m1/s1
• SMILES： CCC1CCC2(C1CCC3(C2CCC4C3(CCC5C4(CCCC5(C)C)C)C)C)C

Computed Properties

• Exact Mass: 398.391251595g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 398.391251595g/mol
• Heavy Atom Count: 29
• Complexity: 661
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.2
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives